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Compound of Interest

Compound Name: 1-Boc-3-Formyl-4-hydroxyindole

Cat. No.: B1337341 Get Quote

An In-Depth Technical Guide to 1-Boc-3-Formyl-4-hydroxyindole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Boc-3-Formyl-4-hydroxyindole,

a key intermediate in synthetic organic chemistry and drug discovery. The document details its

molecular properties, a common synthetic protocol, and its potential applications in the

development of novel therapeutics.

Core Molecular Properties
1-Boc-3-Formyl-4-hydroxyindole, also known by its IUPAC name tert-butyl 3-formyl-4-

hydroxyindole-1-carboxylate, is a derivative of the indole scaffold. The presence of the Boc

(tert-butyloxycarbonyl) protecting group on the indole nitrogen, along with formyl and hydroxyl

functionalities, makes it a versatile building block for creating more complex molecules.

Table 1: Molecular Data for 1-Boc-3-Formyl-4-hydroxyindole
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Property Value Reference

Molecular Weight 261.27 g/mol [1][2]

Molecular Formula C14H15NO4 [1][2]

IUPAC Name
tert-butyl 3-formyl-4-

hydroxyindole-1-carboxylate
[1]

CAS Number 404888-00-2 [1]

Synthesis of 1-Boc-3-Formyl-4-hydroxyindole
The synthesis of 1-Boc-3-Formyl-4-hydroxyindole is typically achieved through the protection

of the indole nitrogen of 4-hydroxyindole-3-carbaldehyde using di-tert-butyl dicarbonate

(Boc)₂O. This reaction is often catalyzed by a base such as 4-dimethylaminopyridine (DMAP) in

an appropriate solvent.

Experimental Protocol: Boc Protection of 4-
hydroxyindole-3-carbaldehyde
This protocol is based on a common method for the N-Boc protection of indoles.[2]

Materials:

4-Hydroxyindole-3-carbaldehyde

Di-tert-butyl dicarbonate ((Boc)₂O)

4-Dimethylaminopyridine (DMAP)

Triethylamine (Et₃N)

Dichloromethane (CH₂Cl₂)

Standard glassware for organic synthesis

Procedure:
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Dissolve 4-hydroxyindole-3-carbaldehyde in dichloromethane in a round-bottom flask.

To this solution, add triethylamine and a catalytic amount of DMAP.

Add di-tert-butyl dicarbonate to the mixture.

Allow the reaction to stir at room temperature for approximately 2 hours.[2]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is typically worked up by washing with aqueous

solutions to remove excess reagents and byproducts.

The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and concentrated

under reduced pressure.

The crude product can be purified by column chromatography on silica gel to yield pure 1-
Boc-3-Formyl-4-hydroxyindole.

Synthesis Workflow Diagram

Synthesis Workflow of 1-Boc-3-Formyl-4-hydroxyindole
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Caption: Synthesis workflow for 1-Boc-3-Formyl-4-hydroxyindole.
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Role in Drug Discovery and Development
Indole-based structures are prevalent in many biologically active compounds and approved

drugs. The functional groups present in 1-Boc-3-Formyl-4-hydroxyindole make it a valuable

intermediate for medicinal chemists.

The Formyl Group (at C3): This aldehyde can be readily converted into a variety of other

functional groups. It can undergo reductive amination to introduce diverse amine side chains,

Wittig reactions to form alkenes, or oxidation to a carboxylic acid.

The Hydroxyl Group (at C4): The phenolic hydroxyl group can be alkylated or acylated to

generate ether or ester derivatives, respectively. This position is crucial for modulating

properties like solubility and for establishing hydrogen bond interactions with biological

targets.

The Boc-Protected Nitrogen: The Boc group provides temporary protection to the indole

nitrogen, preventing unwanted side reactions during the modification of other parts of the

molecule. It can be easily removed under acidic conditions to reveal the N-H group, which

can then be further functionalized.

These features allow for the systematic exploration of the chemical space around the indole

scaffold, a key strategy in lead optimization during drug discovery.

Logical Workflow in Medicinal Chemistry
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Role of 1-Boc-3-Formyl-4-hydroxyindole in Drug Discovery
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Caption: Logical workflow illustrating the use of the title compound in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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